Cas no 59176-62-4 (4H-1-Benzopyran-4-one,5-hydroxy-2-[4-hydroxy-3-(sulfooxy)phenyl]-7-(sulfooxy)-)

• Product Name: 4H-1-Benzopyran-4-one,5-hydroxy-2-[4-hydroxy-3-(sulfooxy)phenyl]-7-(sulfooxy)-
• CAS No: 59176-62-4
• MF: C₁₅H₁₀O₁₂S₂
• MW: 446.362702846527
• CID: 339594
• Update Time: 2024-03-02

4H-1-Benzopyran-4-one,5-hydroxy-2-[4-hydroxy-3-(sulfooxy)phenyl]-7-(sulfooxy)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-hydroxy-2-[4-hydroxy-3-(sulfooxy)phenyl]-7-(sulfooxy)-
• 4H-1-Benzopyran-4-one, 5-hydroxy-2-[4-hydroxy-3-(sulfooxy)phenyl]-7-(sulfooxy)-
• Luteolin 7,3'-disulfate

• Inchi： 1S/C15H10O12S2/c16-9-2-1-7(3-13(9)27-29(22,23)24)12-6-11(18)15-10(17)4-8(5-14(15)25-12)26-28(19,20)21/h1-6,16-17H,(H,19,20,21)(H,22,23,24)
• InChI Key： WFETZDMFLGONLW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C(OS(O)(=O)=O)=C2)OC2=CC(OS(O)(=O)=O)=CC(O)=C2C(=O)C=1

Computed Properties

• Exact Mass: 445.9613
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• XLogP3: -2.474

Experimental Properties

• Density: 1.955±0.06 g/cm3(Predicted)
• PSA: 193.96
• pka: -4.92±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones